Cas no 893337-59-2 (N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893337-59-2
• MF: C₁₃H₁₄BrN₃O₄S
• MW: 388.236960887909
• CID: 6001418
• PubChem ID: 7161169
• Update Time: 2025-05-20

N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• N-(4-bromophenyl)-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide
• MLS001166996
• F1844-0170
• CHEMBL1404952
• SR-01000016838
• HMS2241F13
• 893337-59-2
• SR-01000016838-1
• AKOS024614351
• SMR000641297

• Inchi： 1S/C13H14BrN3O4S/c1-8-11(12(18)17(3)13(19)16(8)2)22(20,21)15-10-6-4-9(14)5-7-10/h4-7,15H,1-3H3
• InChI Key： QZERLYHGRVDUDH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(S(NC2=CC=C(Br)C=C2)(=O)=O)=C(C)N1C

Computed Properties

• Exact Mass: 386.98884g/mol
• Monoisotopic Mass: 386.98884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Introduction to N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 893337-59-2)

N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, identified by its CAS number 893337-59-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a bromine atom at the 4-position of the phenyl ring enhances its reactivity and allows for further functionalization through cross-coupling reactions. Additionally, the sulfonamide group at the 5-position of the pyrimidine ring introduces polarity and hydrogen bonding capabilities, which are crucial for drug-receptor interactions.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with potential applications in treating various diseases. The structural features of N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, particularly its ability to modulate enzyme activity and interact with biological targets, make it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromophenyl moiety is typically introduced through electrophilic aromatic substitution reactions, while the sulfonamide group is formed via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of N-(4-bromophenyl)-1,3,6-trimethyl-2,4-dioxo strong >-< strong >1 , 2 , 3 , 4 -tetrahydropyrimidine strong >- < strong >5-sulfonamide strong > has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The sulfonamide group's ability to form hydrogen bonds with biological targets enhances its binding affinity and selectivity. Furthermore, the trimethyl groups at the 1-position contribute to steric hindrance, which can improve drug stability and bioavailability.

The bromine atom at the phenyl ring provides an additional site for interaction with biological systems. For instance, it can participate in halogen bonding or undergo further functionalization to introduce other pharmacophores. This versatility makes N-(< strong >4-bromophenyl strong >)-< strong >1 , 3 , 6 -trimethyl strong >- < strong >2 , 4 -dioxo strong >- < strong >1 , 2 , 3 , 4 -tetrahydropyrimidine strong >- < strong >5-sulfonamide strong > a valuable scaffold for designing next-generation therapeutics.

In recent publications， researchers have explored the use of computational methods to predict the binding affinities and mechanisms of action of N-(< strong >4-bromophenyl strong >)-< strong >1 , 3 , 6 -trimethyl strong >- < strong >2 , 4 -dioxo strong >- < strong >1 , 2 , 3 , 4 -tetrahydropyrimidine strong >- < strong >5-sulfonamide strong>. These studies have provided insights into how structural modifications can optimize its pharmacological properties. For example， computational modeling has revealed that introducing additional polar groups can enhance its solubility and improve its ability to cross cell membranes.

The synthesis and characterization of N-(< strong >4-bromophenyl strong >)-< strong >1 , 3 , 6 -trimethyl str on g > str on g >- < str on g > str on g >< str on g > str on g >< str on g > str on g >< str on g > str on g >< str on g > str on g >< str on g > p >